Ethyl 2-(2-cyclopropyloxazol-4-yl)acetate

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: ethyl 2-(2-cyclopropyl-1,3-oxazol-4-yl)acetate
• InChI: InChI=1S/C10H13NO3/c1-2-13-9(12)5-8-6-14-10(11-8)7-3-4-7/h6-7H,2-5H2,1H3
• InChI Key: SPNLECOUFSFGRD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=COC(=N1)C2CC2

Description

Ethyl 2-(2-cyclopropyloxazol-4-yl)acetate is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of cyclopropanecarboxamide (3.5 g, 41.46 mmol) in toluene and 1,4-dioxane (50 mL, 1:1) was added ethyl 4-chloro-3-oxobutanoate (20.0 g, 121.95 mmol). The mixture was heated to 100° C. for 18 h, then was diluted with water and extracted with ethyl acetate. The organic layer was dried and concentrated under reduced pressure. The crude material was purified via column chromatography on 100-200 mesh silica (20% ethyl acetate in petroleum ether) to afford ethyl 2-(2-cyclopropyloxazol-4-yl)acetate (3.5 g). MS (ES+APCI) 196.1; LCMS retention time: 4.029 min (Method Q1).

Synthesis routes and methods II

Procedure details

Ethyl 4-chloroacetoacetate (20.0 g, 122.0 mmol) was added to cyclopropanecarboxamide (3.52 g, 41.5 mmol) in toluene (100 mL) and 1,4-dioxane (100 mL). The mixture was refluxed at 120° C. for 17 hours then evaporated in vacuo. The crude solid was purified by silica gel column chromatography eluting with 80:20 petroleum ether: EtOAc to afford the title compound as a white solid (50%, 4.00 g).